Cas no 2171609-00-8 (3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)
3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
- EN300-1534780
- 3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
- 2171609-00-8
-
- Inchi: 1S/C25H31N3O5/c1-16(12-13-23(29)27-22(24(30)31)14-28(2)3)26-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,26,32)(H,27,29)(H,30,31)
- InChI Key: HTWRXZOERIUNSU-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CCC(NC(C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 453.22637110g/mol
- Monoisotopic Mass: 453.22637110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 663
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 108Ų
3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1534780-0.05g |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1534780-0.1g |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1534780-0.25g |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1534780-0.5g |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1534780-1.0g |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1534780-2.5g |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1534780-5.0g |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1534780-10.0g |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1534780-50mg |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1534780-100mg |
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171609-00-8 | 100mg |
$2963.0 | 2023-09-26 |
3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
Professional Introduction to Compound with CAS No. 2171609-00-8 and Product Name: 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
Compound with the CAS number 2171609-00-8 and the product name 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The intricate arrangement of functional groups, including the dimethylamino, fluoren-9-yl methoxycarbonyl, and pentanamidopropanoic acid moieties, contributes to its unique chemical properties and biological activities.
The fluoren-9-yl methoxycarbonyl group is particularly noteworthy, as it is often employed in medicinal chemistry for its ability to enhance the solubility and stability of bioactive molecules. This feature is especially relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. The presence of the dimethylamino substituent further influences the compound's physicochemical properties, potentially contributing to its amphiphilic nature and facilitating interactions with biological targets.
Recent studies have highlighted the importance of polyamine derivatives in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The pentanamidopropanoic acid moiety in this compound suggests a structural framework that may be conducive to binding interactions with specific proteins or enzymes. This aligns with current trends in drug discovery, where targeting protein-protein interactions has become a focal point due to their critical roles in various cellular processes.
One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics for neurological disorders. Research has indicated that molecules containing fluorene-based scaffolds exhibit promising neuroprotective properties. The fluoren-9-yl methoxycarbonyl group, in particular, has been shown to enhance blood-brain barrier penetration, a significant challenge in treating central nervous system (CNS) diseases. This capability could open new avenues for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
The dimethylamino group also plays a crucial role in modulating the compound's bioactivity. Dimethylamine derivatives are well-known for their ability to act as pharmacophores in various drug molecules, influencing both binding affinity and metabolic stability. In this context, the dimethylamino moiety may contribute to the compound's ability to interact with biological targets while maintaining structural integrity under physiological conditions.
Another area of interest is the potential use of this compound as a building block for more complex drug candidates. The modular design of 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid allows for facile modifications at multiple sites, enabling chemists to explore a wide range of structural variations. This flexibility is invaluable in drug discovery pipelines, where iterative optimization is often necessary to achieve desired pharmacological profiles.
Advances in computational chemistry have also facilitated a deeper understanding of the interactions between this compound and its potential biological targets. Molecular modeling studies have revealed that the fluoren-9-yl methoxycarbonyl group can form favorable hydrophobic interactions with aromatic residues in protein binding pockets, while the dimethylamino moiety may engage in hydrogen bonding or ionic interactions with polar amino acids. These insights are crucial for rational drug design and can guide the development of more potent and selective inhibitors.
The synthesis of this compound presents an interesting challenge due to its complex architecture. However, recent advancements in synthetic methodologies have made it increasingly feasible to construct such intricate molecules efficiently. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in assembling key functional groups like the fluoren-9-yl methoxycarbonyl moiety. These methodologies not only improve yield but also enhance scalability, which is essential for large-scale pharmaceutical production.
In conclusion, compound with CAS No. 2171609-00-8 and its product name 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutics. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.
2171609-00-8 (3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)